![molecular formula C18H17NO5S2 B2381129 Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate CAS No. 2097924-25-7](/img/structure/B2381129.png)
Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate
Description
Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate, also known as MFTB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MFTB is a sulfonamide derivative that has been found to possess anti-inflammatory, analgesic, and anticancer properties.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have shown significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents . This suggests that “Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate” could potentially be used in the development of new antibacterial drugs.
Antimicrobial Drugs
Antimicrobial drugs are one of the most powerful tools in the fight against bacterial strain-caused infection . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics . Therefore, this compound could be used in the development of new antimicrobial compounds.
Treatment of Multi-resistant Illnesses
There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action . Given the properties of furan derivatives, “Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate” could potentially be used in this area.
Biomass Catalytic Conversion
The compound could potentially be used in the realm of catalytic organic synthesis by integrating biomass catalytic conversion with organic synthesis techniques . This could lead to the creation of valuable chemical precursors and novel compounds through green chemistry principles .
Synthesis of Novel Compounds
The compound could be used in the synthesis of novel compounds through green chemistry principles . This could open new avenues for advancements in catalytic organic synthesis, emphasizing sustainability and efficiency .
Sustainable Chemistry and Green Technology
Given the significance of 5-hydroxymethylfurfural (HMF) as a precursor for fuels, pharmaceuticals, and various other applications, “Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate” could potentially be used in sustainable chemistry and green technology .
properties
IUPAC Name |
methyl 4-[[2-(furan-2-yl)-2-thiophen-3-ylethyl]sulfamoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO5S2/c1-23-18(20)13-4-6-15(7-5-13)26(21,22)19-11-16(14-8-10-25-12-14)17-3-2-9-24-17/h2-10,12,16,19H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVWVUYICCILLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate | |
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